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Compound of Interest

Compound Name: Methyl Octanoate-d15

Cat. No.: B567904 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical characteristics of Methyl
Octanoate-d15, a deuterated stable isotope of Methyl Octanoate. This document is intended to

be a valuable resource for researchers, scientists, and professionals in drug development and

other scientific fields who utilize isotopically labeled compounds.

Core Physical Properties
Methyl Octanoate-d15 is a saturated fatty acid methyl ester where 15 hydrogen atoms have

been replaced by deuterium. This isotopic labeling makes it an ideal internal standard for mass

spectrometry-based quantitative analysis of its non-deuterated counterpart, Methyl Octanoate.

While extensive experimental data for the deuterated form is not readily available, the physical

properties are expected to be very similar to the non-deuterated compound. The following table

summarizes the key physical characteristics.
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Property Value Source

Chemical Formula C₉D₁₅H₃O₂ [1][2]

Molecular Weight 173.33 g/mol [1][2]

CAS Number 1219798-91-0 [1]

Appearance Colorless liquid

Boiling Point ~193-195 °C

Melting Point ~-40 °C

Density ~0.877 g/mL at 20-25 °C

Refractive Index ~1.417-1.418 at 20 °C

Solubility
Insoluble in water; Soluble in

alcohol

Isotopic Enrichment ≥98 atom % D

Note: Values for boiling point, melting point, density, and refractive index are for the non-

deuterated Methyl Octanoate and are considered close approximations for Methyl Octanoate-
d15.

Experimental Protocols for Property Determination
Standard methodologies are employed to determine the physical characteristics of liquid

organic compounds like Methyl Octanoate-d15. Below are brief descriptions of these common

experimental protocols.

1. Determination of Boiling Point: The boiling point is typically determined using distillation or a

capillary method (Thiele tube or modern automated apparatus). The liquid is heated, and the

temperature at which the vapor pressure equals the atmospheric pressure is recorded as the

boiling point. For small quantities, a micro-boiling point apparatus can be utilized.

2. Determination of Melting Point: To determine the melting point, the sample is first frozen. The

temperature at which the solid phase transitions to a liquid phase upon gentle heating is
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recorded. This is often performed using a melting point apparatus where the sample is

observed under magnification as the temperature is gradually increased.

3. Determination of Density: The density of a liquid is its mass per unit volume. It is commonly

measured using a pycnometer or a digital density meter. The mass of a known volume of the

liquid is accurately measured at a specific temperature, and the density is calculated.

4. Determination of Refractive Index: The refractive index, a measure of how light propagates

through the substance, is determined using a refractometer. A drop of the liquid is placed on

the prism of the instrument, and the refractive index is read directly from the scale or digital

display at a specified temperature and wavelength (typically the sodium D-line).

Application Workflow: Use as an Internal Standard
Methyl Octanoate-d15 is primarily used as an internal standard in quantitative analysis,

particularly in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-

mass spectrometry (LC-MS) methods. Its chemical properties are nearly identical to the analyte

of interest (Methyl Octanoate), but its increased mass allows for clear differentiation in a mass

spectrometer.
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Caption: Workflow for the use of Methyl Octanoate-d15 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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